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For Researchers, Scientists, and Drug Development Professionals

Introduction
Enviroxime is a benzimidazole derivative recognized for its potent antiviral activity against a

broad spectrum of picornaviruses, including rhinoviruses and enteroviruses.[1][2] Its

mechanism of action involves the inhibition of viral RNA replication by targeting the non-

structural viral protein 3A and its precursor 3AB.[1][3][4] This interference with the viral

replication machinery makes Enviroxime a valuable tool in virology research and antiviral drug

development. Proper preparation and storage of Enviroxime stock solutions are critical for

obtaining reproducible and reliable experimental results. These application notes provide

detailed protocols for the preparation, storage, and handling of Enviroxime solutions for

laboratory use.

Physicochemical Properties and Solubility
Enviroxime is a solid powder, white to off-white in color.[3] It is soluble in dimethyl sulfoxide

(DMSO) but insoluble in water.[1] For optimal solubility, it is recommended to use newly

opened, anhydrous DMSO, as hygroscopic DMSO can negatively impact solubility.[3] If

precipitation is observed during preparation, gentle warming and/or sonication can be used to

facilitate dissolution.[3]
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The following tables summarize the key quantitative data for the preparation and storage of

Enviroxime solutions.

Table 1: Enviroxime Solubility

Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) ≥ 50 mg/mL (139.51 mM)

Use of newly opened,

anhydrous DMSO is

recommended.[3]

Water Insoluble [1]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 1.25 mg/mL (3.49 mM) Suitable for in vivo studies.[3]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 1.25 mg/mL (3.49 mM) Suitable for in vivo studies.[3]

10% DMSO, 90% Corn Oil ≥ 1.25 mg/mL (3.49 mM) Suitable for in vivo studies.[3]

Table 2: Storage and Stability of Enviroxime

Form
Storage
Temperature

Duration Notes

Solid Powder (Short-

term)
0 - 4°C Days to weeks

Store in a dry, dark

place.[1]

Solid Powder (Long-

term)
-20°C Months to years

Store in a dry, dark

place.[1]

Stock Solution in

DMSO
-20°C 1 month

Store in sealed vials,

protected from

moisture.[3]

Stock Solution in

DMSO
-80°C 6 months

Store in sealed vials,

protected from

moisture.[3]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Enviroxime Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution of

Enviroxime in DMSO.

Materials:

Enviroxime powder (Molecular Weight: 358.41 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (optional)

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

Pre-warm DMSO: If the DMSO is frozen, bring it to room temperature.

Weigh Enviroxime: On a calibrated analytical balance, accurately weigh out 3.58 mg of

Enviroxime powder and transfer it to a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous DMSO to the tube containing the Enviroxime powder.

Dissolve: Vortex the solution vigorously for 1-2 minutes until the powder is completely

dissolved. If necessary, sonicate the tube in a water bath for 5-10 minutes to aid dissolution.

Aliquot: Dispense the 10 mM stock solution into smaller, single-use aliquots in sterile

cryovials to avoid repeated freeze-thaw cycles.
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Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[3]

Protocol 2: Preparation of a 100 µM Working Solution for
In Vitro Assays
This protocol details the dilution of the primary stock solution to a working concentration

suitable for cell culture-based antiviral assays.

Materials:

10 mM Enviroxime stock solution in DMSO (from Protocol 1)

Sterile cell culture medium (e.g., DMEM, MEM)

Sterile polypropylene tubes

Pipettes and sterile filter tips

Procedure:

Thaw Stock Solution: Thaw one aliquot of the 10 mM Enviroxime stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To improve accuracy, perform a serial

dilution. For example, prepare a 1 mM intermediate stock by diluting 10 µL of the 10 mM

stock into 90 µL of sterile cell culture medium.

Final Dilution: Prepare the 100 µM working solution by diluting the 1 mM intermediate stock

1:10 in cell culture medium (e.g., 100 µL of 1 mM stock into 900 µL of medium).

Mixing: Gently vortex or pipette up and down to ensure the solution is thoroughly mixed.

Use: Use the freshly prepared working solution immediately in your experiments. It is

recommended to prepare working solutions fresh for each experiment.
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The following diagram illustrates the inhibitory effect of Enviroxime on the picornavirus

replication cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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